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Foreword: A Molecule of Latent Potential

In the vast landscape of chemical reagents and pharmaceutical intermediates, certain
molecules, while not household names, form the critical backbone of significant research and
development endeavors. 2-Hydroxy-3-nitrobenzoic acid and its corresponding sodium salt
represent one such class of compounds. While its isomers, particularly those with the nitro
group at the 4 or 5-position, have well-documented roles as precursors to anti-inflammatory
drugs like mesalazine[1], the 3-nitro isomer remains a subject of more specialized inquiry. This
guide aims to consolidate the available technical data on 2-hydroxy-3-nitrobenzoic acid sodium
salt, providing researchers, chemists, and drug development professionals with a foundational
understanding of its properties, synthesis, and potential applications. We will delve into the
established data for the parent acid and extrapolate the expected characteristics of its sodium
salt, offering a scientifically grounded perspective for its use in the laboratory and beyond.

Core Chemical Identity and Physicochemical
Properties

The subject of this guide is the sodium salt derived from 2-hydroxy-3-nitrobenzoic acid (also
known as 3-Nitrosalicylic acid). The parent acid is the primary form for which extensive physical
data is available. The formation of the sodium salt involves the deprotonation of the carboxylic
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acid group, a transformation that significantly alters key properties such as solubility and
melting point.

Structural Representation and Key Identifiers

o Parent Acid: 2-Hydroxy-3-nitrobenzoic Acid

e Synonyms: 3-Nitrosalicylic Acid[2][3]

e CAS Number: 85-38-1[2][3]

e Molecular Formula: C7HsNOs[2][3]

e Molecular Weight: 183.12 g/mol [4]

o Target Compound: 2-Hydroxy-3-nitrobenzoic Acid Sodium Salt
e Molecular Formula: C7H4NNaOs

e Molecular Weight: 205.10 g/mol

Comparative Physicochemical Data

The conversion of a carboxylic acid to its sodium salt introduces ionic character, leading to
predictable shifts in its physical properties. The following table summarizes the known data for
the parent acid and provides expected values for the sodium salt.
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Property

2-Hydroxy-3-
nitrobenzoic Acid
(Parent Acid)

2-Hydroxy-3-

nitrobenzoic Acid

Sodium Salt
(Expected)

Rationale for
Expected
Properties

Appearance

Yellow crystalline

powder[5]

Yellow to off-white

solid

Salt formation typically
does not drastically
alter the color
imparted by the

nitroaromatic system.

Melting Point

142-147 °C[4][5]

>300 °C

(decomposes)

lonic compounds have
strong electrostatic
forces, leading to
much higher melting
points compared to
their covalent acid
precursors.
Decomposition is
common at elevated

temperatures.

Boiling Point

389 °C at 760
mmHg[5]

Not Applicable

As an ionic solid, it will
decompose before

boiling.

Density

1.631 g/cm3[5]

> 1.631 g/cm3

The incorporation of a
sodium atom
increases the
molecular weight
without a proportional
increase in volume,
thus increasing

density.

Aqueous Solubility

Sparingly soluble

Soluble

The ionic nature of the
sodium carboxylate
group allows for
strong dipole-ion

interactions with
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water, dramatically
increasing solubility
compared to the less

polar parent acid.

The pKa refers to the

acidity of the parent
pKa ~2-3 (Estimated) Not Applicable acid's carboxylic

proton. The salt is the

conjugate base.

Synthesis and Characterization

The preparation of 2-hydroxy-3-nitrobenzoic acid sodium salt is a straightforward acid-base
reaction. The primary challenge lies in the synthesis of the parent acid, which is typically
achieved through the nitration of salicylic acid.

Synthesis of the Parent Acid: 2-Hydroxy-3-nitrobenzoic
Acid

The regioselective nitration of salicylic acid is complex, as the hydroxyl (-OH) and carboxylic
acid (-COOH) groups direct incoming electrophiles to different positions. The hydroxyl group is
a strongly activating ortho-, para-director, while the carboxylic acid group is a deactivating
meta-director. The primary products of salicylic acid nitration are 3-nitrosalicylic acid and 5-

nitrosalicylic acid. Controlling the reaction conditions (temperature, nitrating agent, solvent) is
crucial to maximize the yield of the desired 3-nitro isomer.

A generalized laboratory procedure involves the careful addition of a nitrating agent (e.g., nitric
acid) to a solution of salicylic acid, often in a solvent like acetic acid or sulfuric acid, at low
temperatures to control the reaction's exothermicity.

Preparation of 2-Hydroxy-3-nitrobenzoic Acid Sodium
Salt: A Representative Protocol

This protocol describes the conversion of the parent acid to its sodium salt. This process is self-
validating: successful conversion is confirmed by the complete dissolution of the sparingly
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soluble acid into the aqueous phase.

Materials:

2-Hydroxy-3-nitrobenzoic acid

Sodium hydroxide (NaOH), 1M aqueous solution

Deionized water

Ethanol

pH indicator strips or a calibrated pH meter

Step-by-Step Methodology:

 Dissolution of Acid: Suspend 1.0 equivalent of 2-hydroxy-3-nitrobenzoic acid in a minimal
amount of ethanol or an ethanol/water mixture in a round-bottom flask. The alcohol aids in
wetting the solid and facilitating the reaction.

o Neutralization: While stirring, slowly add 1.0 equivalent of 1M sodium hydroxide solution
dropwise. The yellow solid will gradually dissolve as it converts to the more soluble sodium
salt.

e pH Monitoring: Monitor the pH of the solution. The target endpoint is a pH of ~7-8. Avoid
making the solution strongly basic, which could promote side reactions or hydrolysis,
especially upon heating.

e Solvent Removal: Once all the solid has dissolved and the pH is stable, remove the solvent
under reduced pressure using a rotary evaporator.

e |solation and Drying: The resulting solid is the crude sodium salt. It can be further purified by
recrystallization from a suitable solvent system (e.g., ethanol/water) if necessary. Dry the
final product under vacuum to remove any residual water.

Diagram: Synthesis Workflow
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Step 1: Parent Acid Synthesis

Salicylic Acid

Nitration
(e.g., HNOs, H2S0a4)

l Step 2: Salt Formation

2-Hydroxy-3-nitrobenzoic Acid NaOH (aq)

Acid-Base
Neutralization

Click to download full resolution via product page

Caption: Workflow for the synthesis of the sodium salt.

Spectroscopic Characterization

While specific spectra for the sodium salt are not readily available in public databases, its
identity can be confirmed by comparing its spectra to that of the parent acid.

« Infrared (IR) Spectroscopy: The most telling change will be in the hydroxyl and carbonyl
regions. The broad O-H stretch of the carboxylic acid (typically ~2500-3300 cm™1) in the
parent acid's spectrum will disappear.[2] The sharp C=0 stretch of the carboxylic acid
(~1700 cm~1) will be replaced by two characteristic asymmetric (~1610-1550 cm~1) and
symmetric (~1420-1300 cm™1) stretches of the carboxylate anion (COO~). The phenolic O-H
stretch (~3200-3600 cm~1) will remain.
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Mass Spectrometry (MS): For the parent acid, electron ionization (El) mass spectra are
available, showing the molecular ion peak.[3] For the sodium salt, techniques like
Electrospray lonization (ESI) would be more appropriate. In negative ion mode (ESI-), the
spectrum would show a peak corresponding to the deprotonated acid [M-H]~ at an m/z of
182.01. In positive ion mode (ESI+), one might observe an ion corresponding to [M+Na]* at
an m/z of 228.00.

Applications and Research Potential

The utility of 2-hydroxy-3-nitrobenzoic acid sodium salt is primarily as a research chemical and

a building block for more complex molecules. Its structural features—a carboxylic acid, a

hydroxyl group, and a nitro group—offer multiple handles for chemical modification.

Intermediate in Chemical Synthesis

Pharmaceutical Precursor: Isomers of this compound are vital in drug synthesis.[1][6] For
example, the reduction of the nitro group to an amine is a common transformation. The
resulting 2-hydroxy-3-aminobenzoic acid is a valuable scaffold. A known process describes
the conversion of 3-nitrosalicylic acid or its salts to 2-amino-3-nitrobenzoic acid by heating
with ammonium hydroxide, demonstrating the lability of the hydroxyl group to nucleophilic
substitution under certain conditions.[7]

Dye and Pigment Synthesis: Nitroaromatic compounds are often precursors to azo dyes. The
nitro group can be reduced to an amino group, which can then be diazotized and coupled to
form chromophores.[8]

Diagram: Potential Application Pathways

Caption: Potential synthetic routes starting from the title compound.

Biological and Biochemical Research

» Screening for Bioactivity: Given that derivatives of 2-hydroxybenzoic acid have been

identified as selective inhibitors of enzymes like SIRT5, a sirtuin deacetylase involved in
metabolism[9], this compound and its derivatives could be valuable candidates for screening
libraries to identify new enzyme inhibitors.
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o Chelating Agent: The salicylic acid backbone is a known chelator of metal ions. The
compound could be investigated for its ability to bind various metal ions, a property useful in
analytical chemistry or as a potential therapeutic strategy.

Safety, Handling, and Toxicology

The safety profile of the sodium salt is expected to be similar to that of the parent acid and
related nitroaromatic compounds. It should be handled with appropriate precautions in a
laboratory setting.

Hazard Identification

Based on data for the parent acid and related salts, the compound should be considered
hazardous.[10]

Skin Irritation: Causes skin irritation.[5][11]

Eye Irritation: Causes serious eye irritation.[5][11]

Respiratory Irritation: May cause respiratory irritation.[5][11]

Acute Toxicity: The parent acid has a reported oral LDLo (Lowest published lethal dose) in
rats of 500 mg/kg.[4] The toxicological properties have not been fully investigated.[10]

Recommended Handling Procedures

o Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety glasses with
side shields or goggles, and a lab coat.[11][12]

e Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust.[12]

o Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.
[12]

e First Aid Measures:
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o Eyes: Immediately flush with plenty of water for at least 15 minutes. Seek medical
attention.[10][11]

o Skin: Wash off immediately with plenty of soap and water. Remove contaminated clothing.
[10][11]

o Inhalation: Remove to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[10][11]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Conclusion

2-Hydroxy-3-nitrobenzoic acid sodium salt is a compound defined by the versatile reactivity of
its constituent functional groups. While direct applications are not extensively documented, its
role as a chemical intermediate is clear. Its synthesis from salicylic acid, though requiring
careful control of regioselectivity, is achievable through standard nitration chemistry, and its
subsequent conversion to the sodium salt is a trivial acid-base neutralization. For researchers
in medicinal chemistry, materials science, and synthetic organic chemistry, this compound
offers a valuable and reactive scaffold. A thorough understanding of its properties, derived from
the data of its parent acid and the fundamental principles of ionic salts, is the first step toward
unlocking its full potential in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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